Cas no 392248-40-7 (3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile)

• Product Name: 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile
• CAS No: 392248-40-7
• MF: C₂₄H₁₉N₃O
• MW: 365.427165269852
• CID: 6032654
• PubChem ID: 135607513
• Update Time: 2025-11-01

3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile
• Benzenepropanenitrile, α-(1,3-dihydro-1-methyl-2H-benzimidazol-2-ylidene)-β-oxo-4-(phenylmethyl)-
• 392248-40-7
• (E)-3-(4-benzylphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile
• (Z)-3-(4-benzylphenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• 3-(4-benzylphenyl)-2-[(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene]-3-oxopropanenitrile
• SR-01000424714-1
• AKOS001611637
• F0336-0105
• SR-01000424714

• Inchi： 1S/C24H19N3O/c1-27-22-10-6-5-9-21(22)26-24(27)20(16-25)23(28)19-13-11-18(12-14-19)15-17-7-3-2-4-8-17/h2-14,26H,15H2,1H3
• InChI Key： ALRMOUATSCLLQM-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(=C2N(C)C3=CC=CC=C3N2)C#N)=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 365.152812238g/mol
• Monoisotopic Mass: 365.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 497.9±45.0 °C(Predicted)
• pka: -1.73±0.20(Predicted)

Additional information on 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile

Introduction to 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile (CAS No. 392248-40-7)

3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile, identified by the CAS number 392248-40-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole derivatives class, which is well-known for its diverse pharmacological properties. The presence of multiple functional groups, including a benzyl substituent at the 4-position of the phenyl ring and a nitrile group at the terminal position, contributes to its unique chemical profile and potential biological activity.

The molecular structure of 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile incorporates an aromatic system linked to a dihydrobenzodiazole core. This core structure is known to exhibit various biological effects, making it a valuable scaffold for drug discovery. The (2E)-configuration of the double bond in the molecule suggests a specific spatial arrangement that could influence its interactions with biological targets. Such structural features are often critical in determining the compound's efficacy and selectivity in biological assays.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the benzodiazole derivatives can interact with a range of biological targets, including enzymes and receptors involved in neurotransmitter systems. The 4-benzylphenyl moiety, in particular, has been shown to enhance binding affinity in certain cases due to its ability to form hydrophobic interactions and π-stacking interactions with aromatic residues in protein targets.

The nitrile group at the 3-position of the propanenitrile moiety introduces a polar and potentially electrophilic character to the molecule. This functional group can participate in hydrogen bonding or coordinate with metal ions, depending on the biological environment. Such properties make this compound a promising candidate for further exploration in medicinal chemistry. Additionally, the 1-methyl substituent on the dihydrobenzodiazole ring may influence electronic distribution and steric hindrance around the reactive sites, further modulating its biological activity.

In vitro studies have begun to uncover the potential pharmacological effects of 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile. Preliminary data suggest that this compound may exhibit properties relevant to central nervous system (CNS) modulation. The benzodiazole scaffold is known for its anxiolytic, sedative, and muscle relaxant effects, which are mediated through interactions with GABA-A receptors. The unique substitution pattern in this compound may lead to altered pharmacokinetic profiles or enhanced selectivity compared to classical benzodiazolones.

Furthermore, research into structurally related compounds has highlighted the importance of optimizing physicochemical properties such as solubility and metabolic stability. The presence of both lipophilic (benzylphenyl) and hydrophilic (nitrile) groups necessitates careful consideration during drug development. Techniques such as molecular dynamics simulations can help predict how these groups influence solubility and permeability properties, which are critical for oral bioavailability.

The synthesis of 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxopropanenitrile involves multi-step organic reactions that require precise control over reaction conditions. Key steps include condensation reactions between appropriately substituted benzhydryl precursors and malononitrile derivatives under basic conditions. The formation of the dihydrobenzodiazole ring typically requires cyclization reactions under thermal or catalytic conditions.

Quality control and analytical characterization are essential for ensuring batch-to-batch consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. Advanced spectroscopic methods like two-dimensional NMR can provide detailed insights into molecular conformation and dynamic behavior.

The growing interest in benzodiazole derivatives stems from their potential as lead compounds for treating neurological disorders such as epilepsy, anxiety disorders, and sleep disturbances. Innovations in synthetic methodologies have enabled access to novel analogs with improved pharmacological profiles. For instance, modifications at the 5-position or 7-position of the benzodiazole ring can significantly alter receptor binding affinity without compromising therapeutic efficacy.

Future directions in research may focus on exploring the compound's potential as an intermediate for more complex drug candidates or as a tool compound for studying enzyme mechanisms. Advances in high-throughput screening technologies could accelerate the identification of new applications for this class of molecules. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration across chemistry, biology, pharmacology, and clinical research fields. Compounds like 3-(4-benzylphenyl)-2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxypropanenitrile, with their intricate structures and diverse functional groups, represent promising avenues for therapeutic innovation. Continued investigation into their mechanisms of action will pave the way for new treatments targeting neurological disorders while minimizing side effects associated with existing therapies.